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Compound of Interest

Compound Name:
4-Fluorobenzene-1,3-dicarboxylic

acid

Cat. No.: B1330297 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific toxicological data for 4-Fluoroisophthalic acid (CAS No. 327-95-7) is not

readily available in public literature and safety data sheets. This guide, therefore, leverages

data from its positional isomer, 5-Fluoroisophthalic acid (CAS No. 1583-66-0), to provide a

comprehensive hazard assessment. It is crucial to handle 4-Fluoroisophthalic acid with the

utmost care, assuming it possesses a similar hazard profile to its isomer, and to conduct a

thorough risk assessment before use.

Hazard Identification and Classification
Based on the data for 5-Fluoroisophthalic acid, 4-Fluoroisophthalic acid should be treated as a

hazardous substance. The primary hazards are associated with irritation to the skin, eyes, and

respiratory system, and potential harm if ingested, inhaled, or in contact with skin.[1]

GHS Hazard Classification (Presumed):
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Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin.[1]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.[1]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[1]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation.[1]

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

Category 3
H335: May cause respiratory

irritation.[1]

Pictograms (Presumed):

Exclamation Mark: For acute toxicity, skin and eye irritation, and respiratory irritation.

Signal Word (Presumed): Warning

Toxicological Data Summary
Quantitative toxicological data such as LD50 (lethal dose, 50%) and LC50 (lethal

concentration, 50%) for 4-Fluoroisophthalic acid or its 5-fluoro isomer are not available in the

reviewed literature. The hazard assessment is therefore based on the qualitative descriptions

of irritation and acute toxicity.

Experimental Protocols for Hazard Assessment
The following are summaries of standard OECD guidelines for testing the hazardous properties

identified. These protocols provide a framework for the experimental evaluation of chemical

substances like 4-Fluoroisophthalic acid.

Skin Irritation Testing (OECD Guideline 439)
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This in vitro test method uses reconstructed human epidermis (RhE) to assess the skin

irritation potential of a chemical.[2][3]

Methodology:

Tissue Preparation: Commercially available RhE models are equilibrated.[2]

Test Substance Application: A defined amount of the test substance is applied to the surface

of the RhE tissue.[4]

Exposure and Incubation: After a specific exposure period, the substance is washed off, and

the tissue is incubated.[4]

Viability Assessment: Cell viability is determined using a colorimetric assay (e.g., MTT

assay). A reduction in cell viability below a certain threshold indicates an irritant potential.[2]

[4]

Diagram: In Vitro Skin Irritation Test Workflow (OECD 439)
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Preparation Exposure Assessment Result

Reconstructed Human
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Identified Hazards (Presumed)

Personal Protective Equipment (PPE) Safe Handling Procedures

4-Fluoroisophthalic Acid

CAS: 327-95-7

Skin Irritation Eye Irritation Respiratory IrritationAcute Toxicity

Protective Gloves Safety GogglesLab Coat Avoid Skin and Eye ContactRespirator Use in a Well-Ventilated AreaDo Not Ingest or Inhale

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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